2-(4-ethoxyphenyl)-1H-benzo[f]isoindole-1,3(2H)-dione

• IUPAC Name: 2-(4-ethoxyphenyl)benzo[f]isoindole-1,3-dione
• InChI: InChI=1S/C20H15NO3/c1-2-24-16-9-7-15(8-10-16)21-19(22)17-11-13-5-3-4-6-14(13)12-18(17)20(21)23/h3-12H,2H2,1H3
• InChI Key: OPMMLZHRYBLAIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=CC4=CC=CC=C4C=C3C2=O
• Molecular Formula: C20H15NO3
• Molecular Weight: 317.3 g/mol

Description

Synthesis Analysis

The synthesis of benzo[f]isoindole-1,3-dione derivatives, including those related to "2-(4-ethoxyphenyl)-1H-benzo[f]isoindole-1,3(2H)-dione," involves several key steps starting from the reaction of 2,3-bis(bromomethyl)-1,4-dimethoxynaphthalene with primary amines. This leads to the formation of 2,3-bis(aminomethyl)-1,4-dimethoxynaphthalenes, which can be oxidized to produce benzo[f]isoindole-4,9-diones through CAN-mediated oxidation or through alternative synthetic pathways involving 1,4-naphthoquinone derivatives (Claessens et al., 2008).

Molecular Structure Analysis

The crystal and molecular structure of 2-(4-ethoxyphenyl)isoindoline-1,3-dione, a closely related compound, has been elucidated through X-ray single-crystal diffraction. It crystallizes in the orthorhombic space group Pna21, with a non-planar molecular structure characterized by a significant dihedral angle between the isoindoline and phenyl rings. This structural feature is essential for understanding the compound's reactivity and interaction potential (Duru et al., 2018).

Chemical Reactions and Properties

Several studies have focused on the chemical reactions involving benzo[f]isoindole derivatives. For instance, the synthesis of hexahydro-1H-isoindole-1,3(2H)-dione derivatives from 2-ethyl/phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3-(2H)-dione showcases the compound's reactivity and potential for generating a variety of derivatives through nucleophilic epoxide opening reactions (Tan et al., 2016).

Physical Properties Analysis

The photophysical properties of ESIPT-inspired fluorescent 2-(2-hydroxyphenyl)-6-methylimidazo[4,5-f]isoindole-5,7(1H,6H)-dione and its derivatives have been extensively studied. These compounds exhibit fluorescence sensitivity to solvent polarity and are thermally stable up to 317°C. Such properties are crucial for applications in materials science and sensor development (Deshmukh & Sekar, 2015).

Mechanism of Action

If the compound is a drug, the mechanism of action would involve how the drug interacts with the body at the molecular level. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with DNA.

Safety and Hazards

This involves looking at the potential dangers of the compound. It could involve toxicity, flammability, environmental impact, and precautions that need to be taken when handling the compound.

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified to improve its properties or reduce its hazards.